2-(Dimethylamino)pyridine-4-carbaldehyde

• IUPAC Name: 2-(dimethylamino)pyridine-4-carbaldehyde
• InChI: InChI=1S/C8H10N2O/c1-10(2)8-5-7(6-11)3-4-9-8/h3-6H,1-2H3
• InChI Key: VLKZHGOJZULFBA-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC=CC(=C1)C=O
• Molecular Formula: C8H10N2O
• Molecular Weight: 150.18 g/mol

Description

“2-(Dimethylamino)pyridine-4-carbaldehyde” is a derivative of pyridine. It is a clear, colorless to light yellow liquid. It is used as a model substrate in the preparation of chelate carbene via cyclometalation, H2 loss, and reversible α-elimination.

Molecular Structure Analysis

The molecular formula of “this compound” is C8H10N2O. Its molecular weight is 150.17800. The structure of a related compound, “2-(Dimethylamino)pyridine”, is C7H10N2 with a molecular weight of 122.17.

Chemical Reactions Analysis

“this compound” is expected to undergo reactions typical of aromatic aldehydes. For instance, it can participate in reductive amination and Schiff base formation. It can also condense with pyrrole to give tetrapyridyl porphyrin.

Physical And Chemical Properties Analysis

“this compound” is a clear, colorless to light yellow liquid. Its refractive index is 1.559 (lit.). It has a boiling point of 191 °C (lit.) and a density of 0.984 g/mL at 25 °C (lit.).

Mechanism of Action

Target of Action

Related compounds, such as pyridodipyrimidine heterocycles, have shown potential cytotoxic, antioxidant, and antimicrobial performances .

Mode of Action

It’s known that the compound can interact with its targets, leading to changes at the molecular level .

Biochemical Pathways

Related compounds have been shown to impact various biological pathways, leading to a range of effects such as cytotoxic, antioxidant, and antimicrobial activities .

Result of Action

Related compounds have shown a range of biological activities, including cytotoxic, antioxidant, and antimicrobial effects .

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(Dimethylamino)pyridine-4-carbaldehyde is its versatility. It can be used in a wide range of chemical reactions and has potential applications in medicinal chemistry. Additionally, this compound is relatively easy to synthesize and is readily available. However, one of the limitations of this compound is that it can be difficult to handle due to its high reactivity. It is also important to note that this compound should be used with caution as it can be hazardous if not handled properly.

Future Directions

There are several potential future directions for research on 2-(Dimethylamino)pyridine-4-carbaldehyde. One area of interest is the development of new synthetic methods using this compound. Additionally, there is potential for this compound to be used in the development of new drugs. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields of study.
Conclusion
In conclusion, this compound is a versatile compound that has potential applications in organic synthesis, catalysis, and medicinal chemistry. It is relatively easy to synthesize and is readily available. While there is limited information available on the biochemical and physiological effects of this compound, it is generally considered to be safe when handled properly. There are several potential future directions for research on this compound, and further studies are needed to fully understand its potential applications.

Scientific Research Applications

2-(Dimethylamino)pyridine-4-carbaldehyde has a wide range of applications in scientific research. It is commonly used in organic synthesis as a reagent for the preparation of various compounds. It is also used as a catalyst in various chemical reactions. Additionally, this compound has potential applications in medicinal chemistry, particularly in the development of new drugs.

Safety and Hazards

“2-(Dimethylamino)pyridine-4-carbaldehyde” is classified as a hazardous substance. It is harmful if swallowed, in contact with skin, or if inhaled. It causes skin irritation and serious eye irritation. It is recommended to avoid breathing its mist or vapors, and to use it only outdoors or in a well-ventilated area. Protective gloves, eye protection, and face protection should be worn when handling this chemical.